Cas no 144334-59-8 (2-Fluoro-5-hydroxyl-L-tyrosine HCl)

• Product Name: 2-Fluoro-5-hydroxyl-L-tyrosine HCl
• CAS No: 144334-59-8
• MF: C₉H₁₁ClFNO₄
• MW: 251.639345407486
• CID: 108718
• PubChem ID: 90470050
• Update Time: 2025-10-28

2-Fluoro-5-hydroxyl-L-tyrosine HCl Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,2-fluoro-5-hydroxy-, hydrochloride (9CI)
• 2-FLUORO-5-HYDROXY-L-TYROSINE HYDROCHLORIDE
• 2-Fluoro-5-hydroxyl-L-tyrosine HCL
• 6-FLUORO-DOPA HYDROCHLORIDE
• 6-FLUORO-L-DOPA HYDROCHLORIDE
• L-TYROSINE,2-FLUORO-5-HYDROXY-,HYDROCHLORIDE
• 144334-59-8
• (2S)-2-amino-3-(2-fluoro-4,5-dihydroxyphenyl)propanoic acid;hydrochloride
• 6-Fluoro-D,L-DOPA hydrochloride
• 2-Fluoro-5-hydroxyl-L-tyrosine HCl

• Inchi： 1S/C9H10FNO4.ClH/c10-5-3-8(13)7(12)2-4(5)1-6(11)9(14)15;/h2-3,6,12-13H,1,11H2,(H,14,15);1H/t6-;/m0./s1
• InChI Key： ZNBXYEDRHUMOHU-RGMNGODLSA-N
• SMILES： Cl.FC1=CC(=C(C=C1C[C@@H](C(=O)O)N)O)O

Computed Properties

• Exact Mass: 251.03600
• Monoisotopic Mass: 251.0360637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.78000
• LogP: 1.69360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Fluoro-5-hydroxyl-L-tyrosine HCl

2-Fluoro-5-hydroxyl-L-tyrosine HCl (CAS No. 144334-59-8): A Comprehensive Guide to Its Properties and Applications

2-Fluoro-5-hydroxyl-L-tyrosine HCl (CAS No. 144334-59-8) is a fluorinated derivative of the amino acid tyrosine, which has garnered significant attention in biochemical and pharmaceutical research. This compound, known for its unique structural modifications, plays a pivotal role in the study of neurotransmitter synthesis and metabolic pathways. Researchers and industry professionals are increasingly interested in 2-Fluoro-5-hydroxyl-L-tyrosine HCl due to its potential applications in neuroscience, drug development, and diagnostic imaging.

The chemical structure of 2-Fluoro-5-hydroxyl-L-tyrosine HCl features a fluorine atom at the 2-position and a hydroxyl group at the 5-position of the aromatic ring. These modifications enhance its reactivity and bioavailability, making it a valuable tool for studying enzyme kinetics and protein interactions. The hydrochloride salt form (2-Fluoro-5-hydroxyl-L-tyrosine HCl) ensures better solubility and stability, which is crucial for laboratory and industrial applications.

One of the most compelling aspects of 2-Fluoro-5-hydroxyl-L-tyrosine HCl is its role in the synthesis of fluorinated analogs of dopamine and other catecholamines. These analogs are widely used in positron emission tomography (PET) imaging to study neurological disorders such as Parkinson's disease and schizophrenia. The incorporation of fluorine-18 isotopes into 2-Fluoro-5-hydroxyl-L-tyrosine HCl has opened new avenues for non-invasive diagnostic techniques, aligning with the growing demand for precision medicine.

In recent years, the pharmaceutical industry has explored the use of 2-Fluoro-5-hydroxyl-L-tyrosine HCl as a precursor for novel therapeutics targeting metabolic and neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key enzymes like tyrosine hydroxylase makes it a promising candidate for drug development. Researchers are also investigating its potential as a biomarker for early disease detection, leveraging advancements in AI-driven drug discovery platforms.

The market for 2-Fluoro-5-hydroxyl-L-tyrosine HCl is expanding, driven by increasing investments in neuroscience research and the rising prevalence of neurological disorders. Companies specializing in fine chemicals and custom synthesis are scaling up production to meet the demand for high-purity 2-Fluoro-5-hydroxyl-L-tyrosine HCl. Quality control and regulatory compliance remain top priorities, ensuring that the compound meets the stringent standards required for clinical and research applications.

From a synthetic chemistry perspective, the preparation of 2-Fluoro-5-hydroxyl-L-tyrosine HCl involves multi-step organic reactions, including fluorination and hydroxylation of L-tyrosine derivatives. Innovations in green chemistry and catalytic processes have improved the yield and sustainability of these syntheses, addressing environmental concerns and cost-efficiency. These advancements are particularly relevant in the context of sustainable pharmaceutical manufacturing, a hot topic in the chemical industry.

For researchers and procurement specialists, sourcing high-quality 2-Fluoro-5-hydroxyl-L-tyrosine HCl is critical. Reputable suppliers provide detailed analytical data, including HPLC purity, NMR spectra, and mass spectrometry results, to verify the compound's identity and quality. Storage recommendations typically include protection from light and moisture, with stable performance observed at controlled room temperature.

In summary, 2-Fluoro-5-hydroxyl-L-tyrosine HCl (CAS No. 144334-59-8) is a versatile and scientifically significant compound with broad applications in neuroscience, diagnostics, and drug development. Its unique properties and growing relevance in cutting-edge research underscore its importance in modern chemistry and medicine. As the field evolves, continued exploration of 2-Fluoro-5-hydroxyl-L-tyrosine HCl will likely yield further breakthroughs, solidifying its role in advancing human health and scientific knowledge.